Cas no 358731-13-2 (Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI))

• Product Name: Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI)
• CAS No: 358731-13-2
• MF: C₇H₇ClO
• MW: 142.582881212234
• CID: 303236
• Update Time: 2024-01-27

Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI)
• 4-CHLORO-2-METHYLPHENOL-3,5,6-D3
• 4-Chloro-2-methylphenol-3,5,6-d31000µg
• 4-chloro-2,3,5-trideuterio-6-methylphenol

• Inchi： 1S/C7H7ClO/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
• InChI Key： RHPUJHQBPORFGV-UHFFFAOYSA-N
• SMILES： CC1C([H])=C(Cl)C([H])=C([H])C=1O

Computed Properties

• Exact Mass: 145.037
• Monoisotopic Mass: 145.037
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols